Cas no 1806829-50-4 (2-Amino-5-(difluoromethyl)-4-methylpyridine-3-sulfonamide)

• Product Name: 2-Amino-5-(difluoromethyl)-4-methylpyridine-3-sulfonamide
• CAS No: 1806829-50-4
• MF: C₇H₉F₂N₃O₂S
• MW: 237.227066755295
• CID: 4810498
• Update Time: 2025-10-29

2-Amino-5-(difluoromethyl)-4-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-4-methylpyridine-3-sulfonamide

• Inchi： 1S/C7H9F2N3O2S/c1-3-4(6(8)9)2-12-7(10)5(3)15(11,13)14/h2,6H,1H3,(H2,10,12)(H2,11,13,14)
• InChI Key： OOZUEXJARBKBMG-UHFFFAOYSA-N
• SMILES： S(C1C(N)=NC=C(C(F)F)C=1C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 0.6
• Topological Polar Surface Area: 107

Additional information on 2-Amino-5-(difluoromethyl)-4-methylpyridine-3-sulfonamide

Introduction to 2-Amino-5-(difluoromethyl)-4-methylpyridine-3-sulfonamide (CAS No. 1806829-50-4)

2-Amino-5-(difluoromethyl)-4-methylpyridine-3-sulfonamide, identified by its CAS number 1806829-50-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a chemical scaffold known for its broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino group, a difluoromethyl substituent, and a sulfonamide moiety, contribute to its unique chemical properties and biological interactions.

The significance of 2-Amino-5-(difluoromethyl)-4-methylpyridine-3-sulfonamide lies in its potential as a lead compound for drug discovery. The pyridine core is a common motif in many bioactive molecules, while the sulfonamide group is frequently incorporated into drugs due to its ability to enhance binding affinity and metabolic stability. The difluoromethyl group, in particular, is a well-documented pharmacophore that can improve the pharmacokinetic profile of compounds by increasing lipophilicity and metabolic resistance.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced biological activity. These compounds are being explored for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The amino group in 2-Amino-5-(difluoromethyl)-4-methylpyridine-3-sulfonamide provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological targets. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyridine sulfonamides have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The difluoromethyl group can enhance the binding affinity of the molecule to its target protein, leading to more potent inhibition. Additionally, the sulfonamide moiety can modulate the solubility and bioavailability of the drug, making it more suitable for clinical use.

Recent studies have also highlighted the role of 2-Amino-5-(difluoromethyl)-4-methylpyridine-3-sulfonamide in addressing antibiotic resistance. The growing threat of multidrug-resistant bacteria has necessitated the development of new antibiotics with novel mechanisms of action. Sulfonamides have a long history as antimicrobial agents, and derivatives like this one may offer new insights into combating resistant strains. The structural features of this compound could potentially disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways.

The synthesis of 2-Amino-5-(difluoromethyl)-4-methylpyridine-3-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the difluoromethyl group, for instance, often requires specialized reagents and conditions to achieve regioselectivity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision.

In conclusion, 2-Amino-5-(difluoromethyl)-4-methylpyridine-3-sulfonamide (CAS No. 1806829-50-4) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive compound for researchers in medicinal chemistry. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in developing new therapies to address unmet medical needs.